Cas no 1427366-15-1 (3-Fluoro-2,4-dimethylbenzylamine)

• Product Name: 3-Fluoro-2,4-dimethylbenzylamine
• CAS No: 1427366-15-1
• MF: C₉H₁₂FN
• MW: 153.196685791016
• MDL: MFCD23712164
• CID: 5006365
• Update Time: 2026-02-27

3-Fluoro-2,4-dimethylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2,4-dimethylbenzylamine
• 2,4-Dimethyl-3-fluorobenzylamine

• MDL： MFCD23712164
• Inchi： 1S/C9H12FN/c1-6-3-4-8(5-11)7(2)9(6)10/h3-4H,5,11H2,1-2H3
• InChI Key： HGFFWNJXMICQRB-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(CN)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 1.6
• Topological Polar Surface Area: 26

Additional information on 3-Fluoro-2,4-dimethylbenzylamine

3-Fluoro-2,4-dimethylbenzylamine (CAS No. 1427366-15-1): A Versatile Building Block in Modern Organic Synthesis

3-Fluoro-2,4-dimethylbenzylamine (CAS No. 1427366-15-1) is a fluorinated aromatic amine with significant applications in pharmaceutical, agrochemical, and material science research. Its unique structural features, including the fluorine substitution and dimethyl groups, make it a valuable intermediate for designing bioactive molecules. The compound's CAS number 1427366-15-1 is frequently searched in chemical databases, reflecting its growing importance in synthetic chemistry.

The incorporation of fluorine into organic molecules is a hot topic in drug discovery due to its ability to enhance metabolic stability, bioavailability, and binding affinity. 3-Fluoro-2,4-dimethylbenzylamine leverages these properties, making it a sought-after reagent for medicinal chemists. Researchers often explore its use in structure-activity relationship (SAR) studies, particularly in optimizing lead compounds for CNS targets and antimicrobial agents.

From an industrial perspective, this compound is valued for its role in pesticide intermediates and electronic materials. Its benzylamine core allows for facile derivatization, enabling the synthesis of liquid crystals and polymeric additives. Recent trends in green chemistry have also spurred interest in 3-Fluoro-2,4-dimethylbenzylamine as a substrate for catalytic amination and C-F bond activation reactions, aligning with the demand for sustainable synthetic methods.

Analytical characterization of CAS 1427366-15-1 typically involves NMR spectroscopy, HPLC purity testing, and mass spectrometry, ensuring compliance with rigorous quality standards. Suppliers often highlight its high purity (>98%) and batch-to-batch consistency, addressing the needs of precision-driven applications. Common search queries like "synthesis of 3-Fluoro-2,4-dimethylbenzylamine" or "suppliers of CAS 1427366-15-1" underscore its commercial relevance.

In material science, the compound's thermal stability and solubility profile make it suitable for photoresist formulations and OLED precursors. Innovations in flexible electronics have further driven demand, with patents citing derivatives of 3-Fluoro-2,4-dimethylbenzylamine as key components in light-emitting layers.

Safety data sheets (SDS) for this compound emphasize standard laboratory handling protocols, focusing on glove compatibility and ventilation requirements. While not classified as hazardous under major regulatory frameworks, proper storage conditions (e.g., 2-8°C under inert gas) are recommended to maintain stability. FAQs such as "Is 3-Fluoro-2,4-dimethylbenzylamine water-soluble?" or "How to store CAS 1427366-15-1?" are addressed in technical bulletins from reputable manufacturers.

The future outlook for 3-Fluoro-2,4-dimethylbenzylamine is tied to advancements in fluorine chemistry and catalysis. With the rise of AI-assisted molecular design, computational tools now predict novel applications for this scaffold, particularly in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. This aligns with the broader industry shift toward targeted therapies and precision medicine.

In summary, 3-Fluoro-2,4-dimethylbenzylamine (CAS 1427366-15-1) exemplifies the intersection of structural ingenuity and practical utility. Its adaptability across diverse fields—from small-molecule drugs to advanced materials—ensures its continued prominence in scientific literature and industrial workflows.